Cas no 1807542-95-5 (1-((4-Bromophenyl)sulfonyl)-2-fluorobenzene)

• Product Name: 1-((4-Bromophenyl)sulfonyl)-2-fluorobenzene
• CAS No: 1807542-95-5
• MF: C₁₂H₈BrFO₂S
• MW: 315.158124923706
• MDL: MFCD28014562
• CID: 3164022
• PubChem ID: 84820130
• Update Time: 2025-08-04

1-((4-Bromophenyl)sulfonyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Bromophenyl)sulfonyl]fluorobenzene
• 1-((4-Bromophenyl)sulfonyl)-2-fluorobenzene
• SY028862
• AK159034
• ST2403040
• 1807542-95-5
• MFCD28014562
• AS-32975
• AKOS024262694
• 1-(4-bromophenyl)sulfonyl-2-fluorobenzene
• C12H8BrFO2S
• Benzene, 1-[(4-bromophenyl)sulfonyl]-2-fluoro-

• MDL： MFCD28014562
• Inchi： 1S/C12H8BrFO2S/c13-9-5-7-10(8-6-9)17(15,16)12-4-2-1-3-11(12)14/h1-8H
• InChI Key： WJVFKYMLGAXHSU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 313.94124g/mol
• Monoisotopic Mass: 313.94124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-((4-Bromophenyl)sulfonyl)-2-fluorobenzene

Research Brief on 1-((4-Bromophenyl)sulfonyl)-2-fluorobenzene (CAS: 1807542-95-5) in Chemical Biology and Pharmaceutical Applications

The compound 1-((4-Bromophenyl)sulfonyl)-2-fluorobenzene (CAS: 1807542-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This sulfonyl fluoride derivative is characterized by its bromophenyl and fluorobenzene moieties, which contribute to its reactivity and binding affinity in biological systems. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules and its potential as a covalent inhibitor in drug discovery.

One of the key areas of investigation has been the compound's utility in targeted protein modification. Researchers have leveraged its sulfonyl fluoride group, which exhibits selective reactivity with nucleophilic amino acids such as tyrosine, lysine, and serine, to develop covalent inhibitors for enzymes implicated in diseases like cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-((4-Bromophenyl)sulfonyl)-2-fluorobenzene could effectively inhibit the activity of kinase enzymes involved in tumor proliferation, showcasing its potential as a scaffold for anticancer drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in chemical proteomics. Its ability to form stable covalent bonds with proteins makes it a valuable tool for mapping protein-ligand interactions and identifying novel drug targets. A recent preprint on bioRxiv highlighted the use of 1-((4-Bromophenyl)sulfonyl)-2-fluorobenzene in activity-based protein profiling (ABPP), where it was employed to identify off-target effects of existing drugs and to elucidate mechanisms of drug resistance in bacterial pathogens.

From a synthetic chemistry perspective, the compound's robustness under various reaction conditions has been a focal point. Researchers have optimized protocols for its incorporation into more complex molecular architectures, enabling the development of libraries of sulfonyl fluoride-containing compounds for high-throughput screening. These efforts have been supported by computational studies predicting the compound's reactivity and binding modes, as detailed in a 2024 article in ACS Chemical Biology.

Despite these promising developments, challenges remain in the clinical translation of 1-((4-Bromophenyl)sulfonyl)-2-fluorobenzene-based therapeutics. Issues such as selectivity, pharmacokinetics, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable asset in the toolkit of medicinal chemists and chemical biologists.

In conclusion, 1-((4-Bromophenyl)sulfonyl)-2-fluorobenzene (CAS: 1807542-95-5) represents a compelling case study in the intersection of chemistry and biology. Its dual role as a synthetic intermediate and a bioactive molecule underscores the importance of sulfonyl fluoride chemistry in modern drug discovery. Future research directions may include the development of more selective derivatives and the exploration of its applications in emerging therapeutic areas such as targeted protein degradation and immune modulation.